Cas no 1781116-00-4 (3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid)
3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid
- 1781116-00-4
- EN300-1935352
-
- Inchi: 1S/C9H8BrF2NO2/c10-7-6(11)2-1-4(8(7)12)5(3-13)9(14)15/h1-2,5H,3,13H2,(H,14,15)
- InChI Key: BDWTXLVZHXGCOD-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1F)C(C(=O)O)CN)F
Computed Properties
- Exact Mass: 278.97065g/mol
- Monoisotopic Mass: 278.97065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 63.3Ų
3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1935352-0.05g |
3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid |
1781116-00-4 | 0.05g |
$864.0 | 2023-09-17 | ||
| Enamine | EN300-1935352-0.1g |
3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid |
1781116-00-4 | 0.1g |
$904.0 | 2023-09-17 | ||
| Enamine | EN300-1935352-0.25g |
3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid |
1781116-00-4 | 0.25g |
$946.0 | 2023-09-17 | ||
| Enamine | EN300-1935352-0.5g |
3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid |
1781116-00-4 | 0.5g |
$987.0 | 2023-09-17 | ||
| Enamine | EN300-1935352-1.0g |
3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid |
1781116-00-4 | 1g |
$1029.0 | 2023-05-31 | ||
| Enamine | EN300-1935352-2.5g |
3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid |
1781116-00-4 | 2.5g |
$2014.0 | 2023-09-17 | ||
| Enamine | EN300-1935352-5.0g |
3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid |
1781116-00-4 | 5g |
$2981.0 | 2023-05-31 | ||
| Enamine | EN300-1935352-10.0g |
3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid |
1781116-00-4 | 10g |
$4421.0 | 2023-05-31 | ||
| Enamine | EN300-1935352-1g |
3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid |
1781116-00-4 | 1g |
$1029.0 | 2023-09-17 | ||
| Enamine | EN300-1935352-5g |
3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid |
1781116-00-4 | 5g |
$2981.0 | 2023-09-17 |
3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid
3-Amino-2-(3-Bromo-2,4-Difluorophenyl)propanoic Acid (CAS No. 1781116-00-4): An Overview
3-Amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid (CAS No. 1781116-00-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Bromo-Difluoro Phenylalanine, is a derivative of phenylalanine with unique structural features that make it a valuable candidate for various biological and therapeutic applications.
The chemical structure of 3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid consists of a central carbon atom bonded to an amino group, a carboxylic acid group, and a substituted phenyl ring. The presence of bromine and fluorine atoms on the phenyl ring imparts specific properties to the molecule, such as enhanced lipophilicity and altered electronic characteristics. These properties are crucial for its potential use in drug design and development.
Recent studies have highlighted the importance of 3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid in the context of protein-protein interactions and enzyme inhibition. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound can effectively inhibit the activity of specific kinases involved in cancer signaling pathways. The bromine and fluorine substituents play a critical role in enhancing the binding affinity and selectivity of the compound towards its target proteins.
In addition to its potential as an inhibitor, 3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid has been explored for its use in chemical biology studies. Its unique structure allows it to serve as a building block for more complex molecules, facilitating the synthesis of novel compounds with diverse biological activities. This versatility makes it an attractive candidate for high-throughput screening assays and structure-activity relationship (SAR) studies.
The synthesis of 3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid typically involves multi-step reactions, including halogenation, substitution, and functional group transformations. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For example, a study published in Organic Letters (2020) reported a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of the final product.
The physicochemical properties of 3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid, such as solubility, stability, and bioavailability, are essential considerations for its application in drug development. Research has shown that the compound exhibits good solubility in polar solvents and moderate stability under physiological conditions. However, further optimization may be required to enhance its pharmacokinetic properties for clinical use.
Clinical trials involving 3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid-based compounds are currently underway to evaluate their safety and efficacy in treating various diseases. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and therapeutic potential. These findings underscore the importance of continued research to fully understand the mechanisms of action and optimize the therapeutic benefits of this compound.
In conclusion, 3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid (CAS No. 1781116-00-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. Ongoing research efforts aim to further elucidate its potential therapeutic uses and improve its pharmacological properties for clinical applications.
1781116-00-4 (3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)